Cas no 1620171-65-4 (N3-(2S)-Isoser DCHA)
N3-(2S)-Isoser DCHA Chemical and Physical Properties
Names and Identifiers
-
- 1620171-65-4
- N3-(2S)-Isoser DCHA
-
- Inchi: 1S/C12H23N.C3H5N3O3/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;4-6-5-1-2(7)3(8)9/h11-13H,1-10H2;2,7H,1H2,(H,8,9)/t;2-/m.0/s1
- InChI Key: SWGACGOFOAZDCZ-WNQIDUERSA-N
- SMILES: O[C@H](C(=O)O)CN=[N+]=[N-].N(C1CCCCC1)C1CCCCC1
Computed Properties
- Exact Mass: 312.21614077g/mol
- Monoisotopic Mass: 312.21614077g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 266
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.9Ų
N3-(2S)-Isoser DCHA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB595332-250mg |
N3-(2S)-Isoser DCHA; . |
1620171-65-4 | 250mg |
€104.00 | 2025-04-20 | ||
| abcr | AB595332-500mg |
N3-(2S)-Isoser DCHA; . |
1620171-65-4 | 500mg |
€173.00 | 2025-04-20 | ||
| abcr | AB595332-1g |
N3-(2S)-Isoser DCHA; . |
1620171-65-4 | 1g |
€257.00 | 2025-04-20 | ||
| abcr | AB595332-5g |
N3-(2S)-Isoser DCHA; . |
1620171-65-4 | 5g |
€860.00 | 2025-04-20 |
N3-(2S)-Isoser DCHA Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
Additional information on N3-(2S)-Isoser DCHA
N3-(2S)-Isoser DCHA: A Comprehensive Overview
N3-(2S)-Isoser DCHA, also known by its CAS number 1620171-65-4, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of isoserine derivatives, has been extensively studied for its role in various biochemical processes and its potential use in drug development. The name N3-(2S)-Isoser DCHA itself highlights its structural features, with the "DCHA" suffix indicating a specific modification that enhances its functionality.
Recent studies have focused on the stereochemistry of N3-(2S)-Isoser DCHA, particularly the significance of the (2S) configuration. This configuration plays a crucial role in determining the compound's interaction with biological systems. Researchers have found that the (2S) isomer exhibits superior binding affinity compared to other stereoisomers, making it a promising candidate for targeted drug delivery systems. The compound's ability to selectively bind to specific receptors has opened new avenues in the development of bioactive molecules with enhanced therapeutic potential.
The synthesis of N3-(2S)-Isoser DCHA involves a multi-step process that requires precise control over stereochemistry. One of the most efficient methods reported in recent literature involves the use of chiral auxiliaries to ensure high enantiomeric excess. This approach not only simplifies the synthesis but also reduces costs, making large-scale production more feasible. The compound's stability under various conditions has also been extensively tested, revealing its suitability for use in diverse environmental and physiological settings.
In terms of applications, N3-(2S)-Isoser DCHA has shown great promise in the field of neuroscience. Studies have demonstrated its ability to modulate neurotransmitter release, which could lead to innovative treatments for neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, its role as a precursor in the synthesis of more complex biomolecules has made it a valuable tool in biotechnology. Researchers are currently exploring its potential as a building block for creating novel antibiotics and antiviral agents.
The environmental impact of N3-(2S)-Isoser DCHA has also been a topic of interest. Initial assessments suggest that the compound is biodegradable under specific conditions, which aligns with current trends toward sustainable chemistry. However, further studies are needed to fully understand its long-term effects on ecosystems and human health.
In conclusion, N3-(2S)-Isoser DCHA (CAS No: 1620171-65-4) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to fields ranging from medicine to environmental science.
1620171-65-4 (N3-(2S)-Isoser DCHA) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)